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Compound of Interest

Compound Name: 5-Mercapto-1-methyltetrazole

Cat. No.: B193830 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with 5-Mercapto-1-methyltetrazole. It

outlines the necessary personal protective equipment (PPE), procedural steps for safe

handling and disposal, and key quantitative data to ensure laboratory safety and operational

efficiency.

Summary of Hazards
5-Mercapto-1-methyltetrazole is a flammable solid that can cause significant irritation.[1][2][3]

[4] Key hazards include:

Skin Irritation: Causes skin irritation upon contact.[5][6][7]

Serious Eye Irritation: Can cause serious damage to the eyes.[5][6][7]

Respiratory Irritation: May cause irritation to the respiratory system if inhaled.[5][6][7]

Flammability: The substance is a flammable solid.[1][2][3][4]

Quantitative Data
A summary of the key physical and chemical properties of 5-Mercapto-1-methyltetrazole is

provided in the table below for easy reference.
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Property Value

Molecular Formula C2H4N4S

Molecular Weight 116.14 g/mol [8]

Appearance White to almost white crystalline powder[2][3]

Melting Point 122 - 129 °C[2][3][8]

Flash Point 97.2 ± 22.6 °C[5]

pH 1.8 (10 g/L solution)[8]

Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment must be worn when

handling 5-Mercapto-1-methyltetrazole.

PPE Category Specific Requirements

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[8][9][10]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[8][10][11]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator is recommended if

exposure limits are exceeded or if irritation or

other symptoms are experienced.[9] Use in a

well-ventilated area is crucial.[5]

Operational Plan: Step-by-Step Handling Procedure
Follow these procedural steps for the safe handling of 5-Mercapto-1-methyltetrazole:
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Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[11]

Work in a well-ventilated area, such as a chemical fume hood.[5]

Don all required personal protective equipment as outlined in the table above.

Handling:

Avoid the formation of dust and aerosols.[5]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[5][7]

Avoid contact with skin and eyes.[5]

Use non-sparking tools to prevent ignition.[5]

Ground and bond the container and receiving equipment to prevent static discharge.[1][2]

[4]

Keep the chemical away from heat, sparks, open flames, and hot surfaces. No smoking is

permitted in the handling area.[2][4]

Storage:

Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[5]

Store locked up.[5]

Store separately from incompatible materials, such as strong oxidizing agents.[11]

Disposal Plan
Proper disposal of 5-Mercapto-1-methyltetrazole and its containers is critical to prevent

environmental contamination and ensure safety.
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Waste Collection:

Collect waste material in a suitable, labeled, and closed container.[8][11]

Do not dispose of the chemical down the drain.[9]

Disposal Procedure:

Dispose of the contents and container at an approved waste disposal plant.[9][11]

All disposal activities must be in accordance with applicable local, regional, national, and

international laws and regulations.[5][7]

Should a spill occur, sweep up the solid material and place it into a suitable container for

disposal. Avoid generating dust.[8][11]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 5-Mercapto-1-
methyltetrazole, from preparation to disposal.
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Preparation

Don PPE Verify Eyewash/Shower Work in Fume Hood

Handling Eye/Face Protection Gloves Lab Coat Respirator (if needed)

Storage

Store Unused Material

Disposal

Dispose of Waste Spill Response

In Case of Spill

Avoid Dust/Aerosols Use Non-Sparking Tools Ground Equipment

Cool, Dry, Ventilated Tightly Closed Container Away from Oxidizers

Collect in Labeled Container Approved Waste Facility

Sweep Up Solid Place in Disposal Container Avoid Dust Generation

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 5-Mercapto-1-methyltetrazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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